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Compound of Interest

Compound Name: Fluo 3-AM

CAS No.: 121714-22-5

Cat. No.: B056945

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluo-3 is a fluorescent indicator widely used to measure intracellular calcium concentration

([Ca²⁺]) in living cells.[1] Developed by Roger Tsien, it is a visible light-excitable dye compatible

with the 488 nm argon-ion laser line, making it suitable for flow cytometry and confocal laser

scanning microscopy.[1][2] The acetoxymethyl (AM) ester form, Fluo-3 AM, is a cell-permeant

derivative that can be passively loaded into cells.[2][3] Once inside, intracellular esterases

cleave the AM group, trapping the active, calcium-sensitive Fluo-3 molecule in the cytosol.[1][2]

[4] In its calcium-free form, Fluo-3 is virtually non-fluorescent, but upon binding to Ca²⁺, its

fluorescence intensity increases by approximately 100-fold, with an emission maximum around

525 nm.[1][2][5] This significant increase in fluorescence provides a high-contrast signal for

detecting changes in intracellular calcium, a critical second messenger in numerous signaling

pathways.[1]
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The use of Fluo-3 AM to measure intracellular calcium relies on a multi-step process. First, the

lipophilic, non-fluorescent Fluo-3 AM ester crosses the cell membrane into the cytoplasm.

Inside the cell, ubiquitous intracellular esterases hydrolyze the AM ester groups. This cleavage

converts Fluo-3 AM into the polar, membrane-impermeant Fluo-3 free acid, which is then

trapped within the cell.[4][6] The resulting Fluo-3 molecule can bind to free cytosolic calcium

ions. This binding event induces a conformational change in the dye, leading to a dramatic

increase in its fluorescence emission upon excitation. The measured fluorescence intensity is

directly proportional to the intracellular calcium concentration.
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1. Cell Preparation
- Harvest and count cells

- Centrifuge (e.g., 400g, 4 min)
- Wash with PBS

2. Dye Loading
- Resuspend cell pellet

- Add Fluo-3 AM Working Solution
(e.g., 1x10⁶ cells/mL)

3. Incubation
- Incubate for 15-60 min

- Protect from light
- Temp: RT to 37°C

4. Washing
- Centrifuge to remove dye solution

- Wash cells 2x with indicator-free buffer

5. De-esterification (Optional)
- Incubate for 30 min in fresh buffer

- Allows complete AM ester cleavage

6. Analysis
- Resuspend in final buffer

- Analyze via Flow Cytometry or
Fluorescence Microscopy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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